![molecular formula C17H11NO5 B2432094 (5-(Benzofuran-2-yl)isoxazol-3-yl)methyl furan-2-carboxylate CAS No. 1105244-42-5](/img/structure/B2432094.png)
(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl furan-2-carboxylate
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Overview
Description
Molecular Structure Analysis
The molecular formula of “(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl furan-2-carboxylate” is C17H11NO5. The InChI code for a related compound, “[5-(1-benzofuran-2-yl)isoxazol-3-yl]methanol”, is 1S/C12H9NO3/c14-7-9-6-12 (16-13-9)11-5-8-3-1-2-4-10 (8)15-11/h1-6,14H,7H2 .Physical And Chemical Properties Analysis
The physical form of a related compound, “[5-(1-benzofuran-2-yl)isoxazol-3-yl]methanol”, is solid . The molecular weight of “this compound” is 309.277.Scientific Research Applications
Applications in Pharmaceuticals and Biomedical Research
Antimicrobial and Antitumor Agents : Derivatives of furan and benzofuran have shown potential in the design of antitumor and antimicrobial agents. For example, compounds incorporating benzothiazolyl furan-2-carbaldehyde showed promising antitumor activities, surpassing standard drugs like 5-fluorouracil and cisplatin in efficacy (Matiichuk et al., 2020). Additionally, benzofuran-oxadiazole molecules have been synthesized and identified as potential tyrosinase inhibitors, indicating their applicability in skin whitening and as anticancer agents against malignant melanoma (Irfan et al., 2022).
Anti-inflammatory and Analgesic Properties : Novel compounds synthesized from furan-2-carbohydrazides showed significant analgesic activities, indicating their potential in pain management (Igidov et al., 2022). Such discoveries pave the way for developing new therapeutic agents targeting pain and inflammation.
Applications in Chemical Synthesis and Materials Science
Synthesis of Complex Molecules : The literature describes the utilization of furan and benzofuran derivatives in synthesizing complex molecules, which are pivotal in developing pharmaceuticals and materials. For instance, studies on the decarboxylative fluorination of electron-rich heteroaromatic carboxylic acids, including benzofuran derivatives, have developed effective methods for synthesizing fluorinated compounds, essential in pharmaceuticals and agrochemicals (Yuan et al., 2017).
Polymers and Dyes : Furan and benzofuran compounds find applications in creating polymers, dyes, and photosensitizers, indicating their versatility in various industrial applications. Their chemical properties make them suitable for developing materials with specific functionalities, including high performance in electronic and photonic devices (Keay et al., 2008).
Mechanism of Action
Target of Action
Benzofuran compounds, which are a part of the structure of this compound, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
It is known that benzofuran derivatives can interact with various biological targets, leading to a range of biological activities .
Biochemical Pathways
Benzofuran derivatives have been shown to impact a variety of biochemical pathways, leading to their diverse pharmacological activities .
Pharmacokinetics
It is known that the bioavailability of benzofuran derivatives is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing .
Result of Action
Benzofuran derivatives have been shown to have a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Action Environment
It is known that the biological activities of benzofuran derivatives can be influenced by various factors, including the environment .
properties
IUPAC Name |
[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11NO5/c19-17(14-6-3-7-20-14)21-10-12-9-16(23-18-12)15-8-11-4-1-2-5-13(11)22-15/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMZWFAPXSZMWCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C3=CC(=NO3)COC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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